Cas no 2891580-17-7 ((2R)-2-(azetidin-1-yl)propan-1-ol)

• Product Name: (2R)-2-(azetidin-1-yl)propan-1-ol
• CAS No: 2891580-17-7
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 6801236
• PubChem ID: 168432909
• Update Time: 2025-05-22

(2R)-2-(azetidin-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• F93751
• PS-20049
• (2R)-2-(azetidin-1-yl)propan-1-ol
• 2891580-17-7

• Inchi： 1S/C6H13NO/c1-6(5-8)7-3-2-4-7/h6,8H,2-5H2,1H3/t6-/m1/s1
• InChI Key： FVLFVONOIGORQV-ZCFIWIBFSA-N
• SMILES： OC[C@@H](C)N1CCC1

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 23.5Ų

Additional information on (2R)-2-(azetidin-1-yl)propan-1-ol

Comprehensive Overview of (2R)-2-(azetidin-1-yl)propan-1-ol (CAS No. 2891580-17-7): Properties, Applications, and Industry Insights

(2R)-2-(azetidin-1-yl)propan-1-ol (CAS No. 2891580-17-7) is a chiral organic compound featuring an azetidine ring and a hydroxyl group, making it a versatile intermediate in pharmaceutical and chemical synthesis. Its unique stereochemistry (2R configuration) and functional groups contribute to its growing demand in asymmetric synthesis and drug development. Researchers and manufacturers are increasingly exploring its potential due to its role in creating bioactive molecules, particularly in central nervous system (CNS) therapeutics and enzyme modulation.

The compound’s azetidine moiety is a key structural motif in modern medicinal chemistry, often linked to improved metabolic stability and binding affinity. With the rise of AI-driven drug discovery and high-throughput screening, (2R)-2-(azetidin-1-yl)propan-1-ol has gained attention for its compatibility with fragment-based drug design (FBDD). Recent publications highlight its utility in optimizing G-protein-coupled receptor (GPCR) ligands, a hot topic in neurodegenerative disease research.

From a synthetic perspective, the chiral purity of 2891580-17-7 is critical for applications requiring enantioselectivity. Advanced techniques like HPLC chiral separation and asymmetric catalysis are often employed to ensure high optical purity. Industry trends show a surge in searches for "chiral building blocks for APIs" and "azetidine derivatives in drug discovery," reflecting the compound’s relevance. Environmental and regulatory considerations also drive interest in green chemistry approaches for its production.

Beyond pharmaceuticals, (2R)-2-(azetidin-1-yl)propan-1-ol is explored in material science, particularly in polymer crosslinking and ligand design for catalysis. Its bifunctional nature (hydroxyl and amine groups) enables diverse derivatization, aligning with the demand for multifunctional intermediates. Analysts note increased patent filings involving this compound, especially in bioconjugation and prodrug technologies.

For researchers sourcing CAS 2891580-17-7, quality benchmarks like ≥98% purity and certified stereochemical analysis are essential. Suppliers emphasizing GMP-compliant synthesis and scalability are prioritized, as the market shifts toward custom synthesis solutions. FAQs such as "How to store (2R)-2-(azetidin-1-yl)propan-1-ol?" (recommended: inert atmosphere, -20°C) and "Is this compound water-soluble?" (moderate, polar solvents preferred) are common among buyers.

In summary, (2R)-2-(azetidin-1-yl)propan-1-ol bridges cutting-edge research and industrial applications, driven by its structural elegance and functional adaptability. As precision medicine and sustainable chemistry dominate scientific discourse, this compound’s role is poised to expand, making it a focal point for innovation.